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Compound of Interest

Compound Name: 4,5-Dichloropicolinic acid

Cat. No.: B1331721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the molecular structure, chemical

properties, and a putative synthesis pathway for 4,5-Dichloropicolinic acid. Due to the limited

availability of specific experimental data in peer-reviewed literature, this document combines

established chemical principles with data from closely related analogs to offer a comprehensive

resource for researchers. The guide includes structured data tables for easy reference, a

hypothesized experimental protocol, and detailed diagrams to illustrate the proposed synthetic

and analytical workflows. This document is intended to serve as a foundational reference for

further research and application development involving this compound.

Molecular Structure and Identification
4,5-Dichloropicolinic acid is a di-substituted pyridine carboxylic acid. The molecular structure

consists of a pyridine ring chlorinated at the 4th and 5th positions, with a carboxylic acid group

at the 2nd position.

Table 1: Molecular Identifiers for 4,5-Dichloropicolinic Acid
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Identifier Value

IUPAC Name 4,5-dichloropyridine-2-carboxylic acid

CAS Number 73455-13-7[1]

Molecular Formula C₆H₃Cl₂NO₂[1]

Molecular Weight 192.00 g/mol

SMILES C1=C(C(=CN=C1C(=O)O)Cl)Cl[1]

InChI Key JTQMTNAVHHXZIH-UHFFFAOYSA-N[1]

Physicochemical Properties
The physicochemical properties of 4,5-Dichloropicolinic acid are summarized in the table

below. These properties are crucial for understanding its behavior in various chemical and

biological systems.

Table 2: Physicochemical Properties of 4,5-Dichloropicolinic Acid

Property Value Reference

Melting Point 152.3 °C [1]

Boiling Point 328.2 °C at 760 mmHg [1]

Density 1.612 g/cm³ [1]

pKa (Predicted) ~2-3

Solubility

Sparingly soluble in water,

soluble in organic solvents like

DMSO and DMF.

Hypothesized Synthesis Pathway
A specific, detailed experimental protocol for the synthesis of 4,5-Dichloropicolinic acid is not

readily available in the surveyed literature. However, based on general synthetic strategies for

dichloropicolinic acids, a plausible pathway can be proposed.[1] One such general method
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involves the selective reductive dechlorination of a more highly chlorinated precursor. Another

common approach is the hydrolysis of a corresponding nitrile.

The following diagram illustrates a hypothesized two-step synthesis beginning from 4,5-

dichloro-2-(trichloromethyl)pyridine.

4,5-Dichloro-2-(trichloromethyl)pyridine

Hydrolysis

H₂SO₄ / H₂O

4,5-Dichloropicolinic acid

Click to download full resolution via product page

Caption: Hypothesized synthesis of 4,5-Dichloropicolinic acid.

Experimental Protocol (Hypothesized)
Step 1: Hydrolysis of 4,5-dichloro-2-(trichloromethyl)pyridine

To a stirred solution of concentrated sulfuric acid, cautiously add 4,5-dichloro-2-

(trichloromethyl)pyridine at a controlled temperature (e.g., 0-10 °C).

After the addition is complete, slowly add water to the reaction mixture.

Heat the mixture to reflux for several hours to ensure complete hydrolysis of the

trichloromethyl group to a carboxylic acid.

Monitor the reaction progress using a suitable analytical technique such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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Upon completion, cool the reaction mixture to room temperature and pour it onto crushed

ice.

The precipitated solid product, 4,5-Dichloropicolinic acid, is collected by vacuum filtration.

Wash the solid with cold water to remove any residual acid.

The crude product can be purified by recrystallization from an appropriate solvent system

(e.g., ethanol/water).

Spectroscopic Data (Predicted)
Specific, experimentally obtained spectroscopic data for 4,5-Dichloropicolinic acid is not

widely available. The following table provides predicted and expected values based on the

chemical structure and data from analogous compounds.

Table 3: Predicted Spectroscopic Data for 4,5-Dichloropicolinic Acid

Spectrum Expected Peaks/Signals

¹H NMR

Two singlets in the aromatic region (δ 7.5-9.0

ppm), one for each of the pyridine protons. A

broad singlet for the carboxylic acid proton (δ >

10 ppm).

¹³C NMR

Signals for the six carbon atoms: four in the

aromatic region (δ 120-160 ppm), and one for

the carboxylic acid carbonyl (δ > 160 ppm).

IR (cm⁻¹)

Broad O-H stretch from the carboxylic acid

(~2500-3300 cm⁻¹), C=O stretch (~1700 cm⁻¹),

C=C and C=N stretches in the aromatic region

(~1400-1600 cm⁻¹), and C-Cl stretches (~600-

800 cm⁻¹).

Mass Spec (m/z)

Molecular ion peak [M]⁺ corresponding to the

molecular weight (191/193/195 due to chlorine

isotopes). Fragmentation would likely involve

the loss of COOH, Cl, and other fragments.
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Experimental Workflow for Characterization
The following diagram outlines a typical workflow for the structural characterization and purity

assessment of a synthesized organic compound like 4,5-Dichloropicolinic acid.

Synthesis & Purification

Structural Characterization Purity Assessment

Synthesized Product

Recrystallization

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry IR Spectroscopy HPLC Analysis Melting Point Determination

Click to download full resolution via product page

Caption: Standard experimental workflow for characterization.

Conclusion
4,5-Dichloropicolinic acid presents an interesting molecular scaffold for further investigation

in medicinal chemistry and materials science. This guide provides a foundational understanding

of its structure and properties. The absence of detailed, publicly available experimental data

highlights an opportunity for further research to fully characterize this compound and explore its

potential applications. The proposed synthesis and characterization workflows offer a starting

point for researchers venturing into the study of this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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